Cas no 369-33-5 (1-(3,4-difluorophenyl)ethan-1-one)

1-(3,4-difluorophenyl)ethan-1-one Properties

Names and Identifiers

• 1-(3,4-Difluorophenyl)ethanone
• 3',4'-difluoroacetophenone
• 3,4,-Difluoroacetophenone
• 3’,4’-Difluoroacetophenone
• 1-(3,4-Difluorophenyl)ethan-1-one
• 3,4-Difluoroacetophenone
• Ethanone, 1-(3,4-difluorophenyl)-
• 1-(3,4-Difluoro-phenyl)-ethanone
• 1-acetyl-3,4-difluorobenzene
• VWJSSJFLXRMYNV-UHFFFAOYSA-N
• PubChem3089
• 3,4-difluoro acetophenone
• 3'4'-difluoroacetophenone
• KSC577I1R
• 3',4'-difluoro acetophenone
• 3'',4''-Difluoroacetophenone
• 3\\',4\\'-Difluoroacetophenon
• D1906
• A6349
• FT-0614271
• CHEBI:194753
• 1-(3,4-diluorophenyl)ethanone
• BP-13104
• MFCD00009891
• AM20040303
• AKOS000121547
• InChI=1/C8H6F2O/c1-5(11)6-2-3-7(9)8(10)4-6/h2-4H,1H3
• EINECS 206-717-7
• SCHEMBL75801
• CK2580
• DTXSID40190378
• EN300-17606
• W-106579
• CS-W016243
• VWJSSJFLXRMYNV-UHFFFAOYSA-
• PS-8843
• 1-(3,4-Difluoro-phenyl)-ethanone;3',4'-Difluoroacetophenone
• 369-33-5
• AC-2997
• 3',4'-Difluoroacetophenone, 97%
• Z56968900
• F3284-8062
• NS00042169
• ALBB-016820
• 3\\',4\\'-Difluoroacetophenone
• DB-021882
• +Expand

• MDL： MFCD00009891
• InChIKey： VWJSSJFLXRMYNV-UHFFFAOYSA-N
• Inchi： 1S/C8H6F2O/c1-5(11)6-2-3-7(9)8(10)4-6/h2-4H,1H3
• SMILES： FC1=C(C([H])=C([H])C(C(C([H])([H])[H])=O)=C1[H])F
• BRN： 2206856

Computed Properties

• Exact Mass: 156.038671g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.038671g/mol
• Monoisotopic Mass: 156.038671g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0
• Molecular Weight: 156.13

Experimental Properties

• LogP: 2.16740
• PSA: 17.07000
• Refractive Index: n20/D 1.4916(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 94°C/12.8mmHg
• Melting Point: 19-20 °C (lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 1.246 g/mL at 25 °C(lit.)

1-(3,4-difluorophenyl)ethan-1-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1-(3,4-difluorophenyl)ethan-1-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%